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Compound of Interest

Compound Name: Trichlorofluoromethane

Cat. No.: B166822 Get Quote

For decades, Trichlorofluoromethane (CFC-11) was the go-to tracer gas for leak detection.

However, its severe impact on the ozone layer has necessitated a shift towards more

environmentally benign alternatives. This guide provides a comprehensive comparison of

alternative compounds for leak testing, offering researchers, scientists, and drug development

professionals the data and methodologies needed to make informed decisions.

The phasing out of chlorofluorocarbons (CFCs) under the Montreal Protocol has spurred the

adoption of various alternative compounds for leak testing. The ideal replacement for

Trichlorofluoromethane must not only be effective in detecting leaks but also possess a

favorable environmental and safety profile. This guide explores the properties and performance

of key alternatives, including helium, hydrogen, sulfur hexafluoride (SF6), hydrofluorocarbons

(HFCs), and hydrofluoroolefins (HFOs).

Comparative Analysis of Tracer Gas Properties
The selection of an appropriate tracer gas hinges on a variety of factors, from its physical

characteristics to its environmental footprint. The following tables summarize the key

quantitative data for Trichlorofluoromethane and its alternatives to facilitate a direct

comparison.

Table 1: Environmental Impact of Leak Testing Compounds
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Compound Chemical Formula
Ozone Depletion
Potential (ODP)[1]
[2][3][4][5]

Global Warming
Potential (GWP,
100-year)[2][3][4][5]

Trichlorofluoromethan

e (CFC-11)
CCl₃F 1.0 4750

Helium He 0 0

Hydrogen H₂ 0 <1

Sulfur Hexafluoride

(SF6)
SF₆ 0 23,500

HFC-134a C₂H₂F₄ 0 1430

HFO-1234ze C₃H₂F₄ 0 <1

Table 2: Physical Properties of Leak Testing Compounds

Compound Boiling Point (°C)
Vapor Pressure (kPa at
20°C)

Trichlorofluoromethane (CFC-

11)
23.7 89

Helium -268.9 N/A (Gas at STP)

Hydrogen -252.9 N/A (Gas at STP)

Sulfur Hexafluoride (SF6) -63.8 (sublimes) 2210

HFC-134a -26.3 572

HFO-1234ze -19 433

Table 3: Leak Detection Performance
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Tracer Gas Typical Detection Method
Minimum Detectable Leak
Rate (atm·cm³/s)

Helium
Mass Spectrometry[6][7][8][9]

[10]
1 x 10⁻¹²

Hydrogen Semiconductor Sensor[11][12] 5 x 10⁻⁷[13][14]

Sulfur Hexafluoride (SF6)
Electron Capture, Infrared

Spectroscopy[15][16][17]
1 x 10⁻⁸ to 1 x 10⁻⁹[18]

HFCs/HFOs Infrared Spectroscopy[19] 1 x 10⁻⁷ to 1 x 10⁻⁸

Experimental Protocols
Detailed and standardized methodologies are crucial for obtaining reliable and comparable leak

testing results. The following sections outline the experimental protocols for key alternative

compounds, based on industry standards such as ASTM E499 and ISO 20485.[6][7][8][9][10]

[20][21][22][23]

Helium Leak Testing (Vacuum Method)
This method, often considered the gold standard for high-sensitivity leak detection, utilizes a

mass spectrometer to detect helium escaping from a test object into a vacuum chamber.

Materials:

Helium Mass Spectrometer Leak Detector (MSLD)

Vacuum chamber appropriately sized for the test object

Helium gas (99.99% purity or higher)

Calibrated helium leak standard

Vacuum pump, gauges, and necessary fittings

Procedure:
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System Setup and Calibration:

Connect the MSLD to the vacuum chamber.

Calibrate the MSLD using the calibrated helium leak standard according to the

manufacturer's instructions.

Evacuate the chamber to the required vacuum level, typically below 1 x 10⁻⁴ mbar.

Test Object Preparation:

Ensure the test object is clean and dry.

Pressurize the test object with helium to the specified test pressure.

Leak Test:

Place the pressurized test object inside the vacuum chamber.

Evacuate the chamber.

Monitor the MSLD for any increase in the helium signal, which indicates a leak.

Quantify the leak rate based on the calibrated MSLD reading.

Post-Test:

Vent the vacuum chamber to atmospheric pressure.

Remove the test object.

Safely vent the helium from the test object in a well-ventilated area.

Sulfur Hexafluoride (SF6) Leak Testing (Sniffer Mode)
This method involves pressurizing the test object with SF6 and using a portable "sniffer" probe

to detect any gas leaking out.

Materials:
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SF6 gas detector (Electron Capture or Infrared type)

Sulfur hexafluoride gas

Calibrated SF6 leak standard

Pressure regulator and filling apparatus

Procedure:

System Setup and Calibration:

Calibrate the SF6 gas detector using the calibrated leak standard according to the

manufacturer's instructions.

Establish a baseline reading in an area free of SF6.

Test Object Preparation:

Pressurize the test object with SF6 gas to the desired test pressure.

Leak Test:

Slowly move the sniffer probe along all potential leak paths (e.g., welds, seals, joints) at a

consistent distance and speed (typically 2-3 cm/s).

An audible or visual alarm on the detector will indicate the presence of a leak.

Pinpoint the exact location of the leak by moving the probe around the area of the initial

indication.

Post-Test:

Due to the high Global Warming Potential of SF6, it is crucial to recover the gas from the

test object using appropriate recovery equipment. Do not vent SF6 to the atmosphere.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decision Pathway for Selecting a Leak Testing
Compound
The choice of an alternative to Trichlorofluoromethane is a multi-faceted decision. The

following diagram illustrates a logical workflow to guide the selection process based on key

criteria.
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Start: Evaluate Leak Testing Requirements

Required Sensitivity?

High Sensitivity
(< 10⁻⁸ atm·cm³/s)

Yes

Moderate to Low Sensitivity
(> 10⁻⁸ atm·cm³/s)

No

Environmental Regulations?

Helium

Strict ODP & GWP limits

Sulfur Hexafluoride (SF6)

GWP concerns, but high sensitivity needed

Hydrogen

No environmental concerns

HFCs / HFOs

Low ODP, moderate GWP acceptable

Cost Constraints?

Higher cost acceptable

Lower cost preferred

Moderate cost

Safety Considerations?

Inert gas, safe

Non-flammable, but high GWPFlammability mitigation required

Low flammability (some HFOs)

Click to download full resolution via product page

Caption: Decision workflow for selecting an alternative leak testing compound.
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Conclusion
The transition away from Trichlorofluoromethane for leak testing presents both challenges

and opportunities. While no single compound is a perfect drop-in replacement, a thorough

evaluation of the available alternatives allows for the selection of a tracer gas that meets the

required sensitivity, safety, and cost considerations while minimizing environmental impact.

Helium remains the leading choice for high-sensitivity applications due to its inert nature and

excellent detection limits. For applications where lower sensitivity is acceptable, HFCs, HFOs,

and hydrogen offer viable and often more cost-effective solutions. The extremely high Global

Warming Potential of SF6 makes it a less desirable option, despite its good detection

capabilities. By carefully considering the data and methodologies presented in this guide,

researchers and professionals can confidently select the most appropriate and responsible leak

testing compound for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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